1-(2-thienyl)-2-(triphenylphosphoranylidene)ethanone

• IUPAC Name: 1-thiophen-2-yl-2-(triphenyl-λ5-phosphanylidene)ethanone
• InChI: InChI=1S/C24H19OPS/c25-23(24-17-10-18-27-24)19-26(20-11-4-1-5-12-20,21-13-6-2-7-14-21)22-15-8-3-9-16-22/h1-19H
• InChI Key: WJSJUGXGEXMVSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=CC(=O)C2=CC=CS2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H19OPS
• DSSTOX Substance ID: DTXSID60385628
• Molecular Weight: 386.4 g/mol
• CAS RN: 1777-61-3

Description

1-(2-thienyl)-2-(triphenylphosphoranylidene)ethanone, commonly known as TTP or Wilkens' reagent, is a chemical compound used in various scientific research applications. TTP is a yellow crystalline solid that is soluble in organic solvents and is known for its ability to detect and quantify aldehydes and ketones in a variety of samples.

Mechanism of Action

TTP works by reacting with aldehydes and ketones to form a yellow precipitate. This reaction is based on the formation of a complex between TTP and the carbonyl group of the aldehyde or ketone. The resulting complex is highly stable and can be easily quantified using various analytical techniques.
Biochemical and Physiological Effects
TTP does not have any known biochemical or physiological effects on living organisms. However, TTP is known to react with aldehydes and ketones in biological samples, making it a valuable tool for the identification and quantification of these compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TTP in lab experiments is its high sensitivity and selectivity for aldehydes and ketones. TTP is also relatively easy to use and can be easily quantified using various analytical techniques. However, TTP does have some limitations, including its limited solubility in water and its potential for interference with other compounds in complex samples.

Future Directions

There are several future directions for TTP research, including the development of new TTP derivatives with improved properties and the application of TTP in new areas of research. For example, TTP could be used in the analysis of environmental samples or in the detection of aldehydes and ketones in industrial processes. Additionally, TTP could be used in the development of new diagnostic tools for the identification of aldehydes and ketones in clinical samples.

Synthesis Methods

TTP can be synthesized through the reaction between thienyl lithium and triphenylphosphine in the presence of carbon dioxide. This reaction yields TTP in a high yield and purity, making it an efficient method for TTP synthesis.

Scientific Research Applications

TTP is widely used in scientific research for its ability to detect and quantify aldehydes and ketones in various samples. TTP is commonly used in the analysis of food and beverage samples, as well as in the identification of aldehydes and ketones in biological samples such as blood and urine.